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Cat. No.: B1419390
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For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 4-Chloro-2-oxoindoline-3-
carbaldehyde (CAS No. 23872-23-3), a halogenated heterocyclic aldehyde with significant

potential as a versatile building block in medicinal chemistry and organic synthesis. While

specific literature on this compound is limited, this document, grounded in established chemical

principles and data from analogous structures, offers expert insights into its synthesis, chemical

profile, and prospective applications. We will explore its probable synthetic pathway via the

Vilsmeier-Haack reaction, delve into its expected reactivity based on the constituent functional

groups, and discuss its potential as a scaffold for the development of novel therapeutic agents.

This guide is intended to serve as a foundational resource for researchers looking to leverage

the unique chemical architecture of this compound in their work.
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4-Chloro-2-oxoindoline-3-carbaldehyde is a derivative of oxindole, a bicyclic aromatic

heterocycle that forms the core of many biologically active compounds. The presence of a

chlorine atom at the 4-position of the benzene ring and a formyl group at the 3-position of the

oxindole core imparts unique reactivity and potential for diverse chemical transformations.

Property Value Source

CAS Number 23872-23-3 [1]

Molecular Formula C₉H₆ClNO₂ [1]

Molecular Weight 195.60 g/mol [1]

IUPAC Name
4-chloro-2-oxo-1,3-

dihydroindole-3-carbaldehyde
[1]

Canonical SMILES
C1=CC(=C(C2=C1NC(=O)C2

C=O)Cl)
N/A

InChI Key Not readily available N/A

Note: Detailed, experimentally verified physicochemical and spectroscopic data (NMR, IR, MS)

for 4-Chloro-2-oxoindoline-3-carbaldehyde are not extensively available in the public

domain. Researchers are advised to confirm these properties through analytical means upon

acquisition of the compound.

Chemical Structure:
Caption: 2D structure of 4-Chloro-2-oxoindoline-3-carbaldehyde.

Proposed Synthesis Pathway
The synthesis of 4-Chloro-2-oxoindoline-3-carbaldehyde is most plausibly achieved through

the Vilsmeier-Haack formylation of 4-chlorooxindole. This well-established reaction is widely

used for the formylation of electron-rich aromatic and heterocyclic compounds.[2][3] The overall

synthetic strategy would involve two key stages: the synthesis of the 4-chlorooxindole

precursor and its subsequent formylation.
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A common route to substituted oxindoles involves the reductive cyclization of a corresponding

2-nitrophenylacetic acid derivative.[4]

Experimental Protocol (Proposed):

Preparation of 4-chloro-2-nitrophenylacetic acid: This intermediate can be prepared from 4-

chloro-2-nitrotoluene through oxidation.

Reductive Cyclization: 4-chloro-2-nitrophenylacetic acid is then subjected to reductive

cyclization. A common method involves using a reducing agent such as iron powder in acetic

acid or catalytic hydrogenation.

Synthesis of 4-Chlorooxindole

4-Chloro-2-nitrotoluene 4-Chloro-2-nitrophenylacetic_acidOxidation 4-Chlorooxindole

Reductive Cyclization
(e.g., Fe/AcOH)

Click to download full resolution via product page

Caption: Proposed synthesis of the 4-chlorooxindole precursor.

Vilsmeier-Haack Formylation of 4-Chlorooxindole
The Vilsmeier-Haack reagent, a chloromethyliminium salt, is generated in situ from the reaction

of a substituted amide like N,N-dimethylformamide (DMF) with an acid chloride, typically

phosphorus oxychloride (POCl₃).[2][3] This electrophilic reagent then attacks the electron-rich

C3 position of the 4-chlorooxindole ring.

Experimental Protocol (Proposed):

Reagent Preparation: In a cooled, inert atmosphere, phosphorus oxychloride is added

dropwise to N,N-dimethylformamide to form the Vilsmeier reagent.

Formylation: A solution of 4-chlorooxindole in a suitable solvent is then added to the freshly

prepared Vilsmeier reagent.
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Work-up: The reaction mixture is carefully quenched with an aqueous base (e.g., sodium

bicarbonate or sodium hydroxide solution) to hydrolyze the iminium intermediate and

precipitate the aldehyde product.

Purification: The crude product can be purified by recrystallization or column

chromatography.

Vilsmeier-Haack Formylation

4-Chlorooxindole Iminium_Intermediate

Vilsmeier Reagent
(DMF, POCl₃)

4-Chloro-2-oxoindoline-3-carbaldehydeAqueous Work-up

Click to download full resolution via product page

Caption: Proposed Vilsmeier-Haack formylation of 4-chlorooxindole.

Causality Behind Experimental Choices:

The use of the Vilsmeier-Haack reaction is predicated on the electron-rich nature of the

oxindole ring system, which makes it susceptible to electrophilic substitution at the C3

position.[2]

The choice of DMF and POCl₃ is standard for generating the Vilsmeier reagent, offering a

balance of reactivity and cost-effectiveness.

Anhydrous conditions are crucial during the formation of the Vilsmeier reagent and the initial

formylation step to prevent premature hydrolysis of the reagent.

The final aqueous work-up is essential to convert the intermediate iminium salt to the desired

aldehyde.

Reactivity and Chemical Profile
The chemical reactivity of 4-Chloro-2-oxoindoline-3-carbaldehyde is dictated by its three key

structural features: the aldehyde group, the enolizable proton at the C3 position, and the

chlorinated oxindole core.
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Reactions of the Aldehyde Group
The formyl group is expected to undergo typical aldehyde reactions:

Condensation Reactions: It can serve as an electrophile in Knoevenagel condensations with

active methylene compounds and can form Schiff bases with primary amines.[5]

Oxidation: The aldehyde can be oxidized to the corresponding carboxylic acid using standard

oxidizing agents.

Reduction: The aldehyde can be reduced to the corresponding alcohol using reducing

agents like sodium borohydride.

Wittig Reaction: It can react with phosphorus ylides to form alkenes.

Reactivity at the C3 Position
The proton at the C3 position is acidic and can be removed by a base to form an enolate,

which can then act as a nucleophile in various reactions. This allows for further

functionalization at this position.

Reactivity of the Oxindole Core
The oxindole ring system is generally stable. The chlorine atom on the benzene ring is

relatively unreactive towards nucleophilic aromatic substitution under standard conditions but

can influence the electronic properties of the molecule. The amide nitrogen can be alkylated or

acylated under appropriate conditions.
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Caption: General reactivity profile of 4-Chloro-2-oxoindoline-3-carbaldehyde.

Potential Applications in Research and Drug
Development
The oxindole scaffold is a "privileged structure" in medicinal chemistry, appearing in a wide

array of biologically active compounds, including kinase inhibitors, anti-cancer agents, and anti-

inflammatory drugs.[6][7] The presence of the reactive aldehyde group and the chlorine atom

makes 4-Chloro-2-oxoindoline-3-carbaldehyde a valuable starting material for generating

libraries of diverse oxindole derivatives for biological screening.

Potential Therapeutic Areas:

Oncology: Many oxindole derivatives function as inhibitors of protein kinases, which are

crucial regulators of cell signaling pathways often dysregulated in cancer. Sunitinib, a multi-

targeted receptor tyrosine kinase inhibitor, is a prominent example of an oxindole-based anti-

cancer drug.

Anti-inflammatory: Substituted oxindoles have shown potential as anti-inflammatory agents

by targeting enzymes like cyclooxygenase (COX).[6]
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Antimicrobial and Antiviral: The oxindole nucleus has been incorporated into compounds with

demonstrated antimicrobial and antiviral activities.[8]

The aldehyde functionality of 4-Chloro-2-oxoindoline-3-carbaldehyde provides a convenient

handle for introducing a wide variety of substituents through condensation reactions, allowing

for the systematic exploration of the structure-activity relationship (SAR) of novel oxindole-

based compounds. The 4-chloro substituent can influence the pharmacokinetic and

pharmacodynamic properties of the resulting molecules, potentially enhancing their efficacy or

altering their target selectivity.

Safety and Handling
As with any chemical compound, proper safety precautions should be taken when handling 4-
Chloro-2-oxoindoline-3-carbaldehyde. While specific toxicity data is not readily available, the

following general guidelines should be followed:

Work in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and

a lab coat.

Avoid inhalation of dust and contact with skin and eyes.

Consult the Safety Data Sheet (SDS) provided by the supplier for detailed information on

hazards, handling, and disposal.

Conclusion
4-Chloro-2-oxoindoline-3-carbaldehyde represents a promising, albeit under-explored,

chemical entity for researchers in organic synthesis and drug discovery. Its synthesis is

plausibly achievable through established methodologies like the Vilsmeier-Haack reaction. The

compound's rich reactivity, stemming from its aldehyde group and the versatile oxindole core,

opens up numerous avenues for the creation of novel and structurally diverse molecules. By

leveraging the insights provided in this guide, researchers can confidently incorporate this

valuable building block into their synthetic strategies, paving the way for the discovery of new

chemical probes and potential therapeutic agents.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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